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This guide provides a comprehensive technical overview of trans-ethyl 4-
aminocyclohexanecarboxylate hydrochloride (CAS No. 2084-28-8), a key building block in
modern medicinal chemistry. We will delve into its chemical and physical properties, provide a
detailed synthesis and purification protocol, outline robust analytical methodologies for its
characterization, and explore its significant applications in drug discovery and development, all
while adhering to the principles of scientific integrity and providing actionable insights for
laboratory practice.

Introduction and Significance

trans-Ethyl 4-aminocyclohexanecarboxylate hydrochloride is a bifunctional molecule
featuring a cyclohexane ring, an ethyl ester, and an amine hydrochloride salt.[1][2] This specific
stereoisomer, with the amino and ester groups in a trans configuration, provides a rigid and
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defined three-dimensional structure that is highly sought after in the design of novel
therapeutics. Its utility lies in its ability to serve as a versatile scaffold, allowing for the
introduction of various pharmacophoric elements to modulate the biological activity of the
resulting molecules. A notable application of this compound is in the synthesis of adenosine
deaminase inhibitors, a class of drugs with therapeutic potential in various diseases.[3]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a starting material is
fundamental to its effective use in synthesis and formulation. The key properties of trans-ethyl
4-aminocyclohexanecarboxylate hydrochloride are summarized in the table below.

Property Value Source
CAS Number 2084-28-8 [11[31[4]
Molecular Formula CoH17NO2-HCI [1]
Molecular Weight 207.7 g/mol [1]
Appearance White to off-white crystalline 5]
powder
Melting Point 153 °C [6]
Solubility Soluble in water [7]
Purity Typically >97% [6]

Synthesis and Purification

The synthesis of trans-ethyl 4-aminocyclohexanecarboxylate hydrochloride is a multi-step
process that requires careful control of reaction conditions to ensure the desired
stereochemistry and purity. The most common synthetic route starts from 4-nitrophenylacetic
acid and involves a two-step hydrogenation followed by esterification.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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